Cas no 187526-95-0 ((S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride)

• Product Name: (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride
• CAS No: 187526-95-0
• MF: C₁₇H₁₇ClN₂O₂
• MW: 316.782083272934
• MDL: MFCD18207190
• CID: 835514
• PubChem ID: 67066085
• Update Time: 2025-08-05

(S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride
• (S)-2-(2-AMINO-3-PHENYLPROPYL)ISOINDOLINE-1,3-DIONE (HYDROCHLORIDE)
• 2-[(2S)-2-Amino-3-phenylpropyl]-1H-isoindole-1,3(2H)-dione hydroc hloride (1:1)
• IANRDCWNKUZPSH-ZOWNYOTGSA-N
• 2-[(2S)-2-amino-3-phenylpropyl]-1H-isoindole-1,3(2H)-dione HCl
• (S)-2-(2-aMino-3-phenylpropyl)isoindoline-1,3-dione(Hydrochloride)
• AKOS037650107
• CS-14286
• 187526-95-0
• (S)-2-(2-AMINO-3-PHENYLPROPYL)ISOINDOLINE-1,3-DIONE HCL
• SCHEMBL1529614
• 2-[(2S)-2-amino-3-phenylpropyl]isoindole-1,3-dione;hydrochloride
• CS-M0433
• DB-236301
• (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride

• MDL： MFCD18207190
• Inchi： 1S/C17H16N2O2.ClH/c18-13(10-12-6-2-1-3-7-12)11-19-16(20)14-8-4-5-9-15(14)17(19)21;/h1-9,13H,10-11,18H2;1H/t13-;/m0./s1
• InChI Key： IANRDCWNKUZPSH-ZOWNYOTGSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(N1C[C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 316.0978555g/mol
• Monoisotopic Mass: 316.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride

(S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride (CAS No. 187526-95-0): An Overview of a Promising Compound in Medicinal Chemistry

(S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride (CAS No. 187526-95-0) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by its chiral center at the amino acid moiety, which imparts specific biological activities and selectivity.

The chemical structure of (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride consists of an isoindoline core linked to a phenylalanine derivative. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. The isoindoline ring system is known for its ability to modulate biological processes, and the chiral amino acid substituent adds a layer of complexity that can be exploited for targeted drug design.

Recent studies have highlighted the potential of (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride selectively inhibits monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease pathology.

In addition to its neuroprotective properties, (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A recent publication in the Cancer Research journal reported that (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride selectively inhibits the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that the compound could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride have also been extensively studied. Its high oral bioavailability and favorable pharmacokinetic profile make it an attractive candidate for drug development. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

Beyond its therapeutic applications, (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating disease mechanisms and validating novel therapeutic targets. Researchers are using this compound to gain insights into the molecular basis of various diseases and to identify potential biomarkers for early diagnosis and prognosis.

In conclusion, (S)-2-(2-Amino-3-phenylpropyl)isoindoline-1,3-dione hydrochloride (CAS No. 187526-95-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.